Cas no 196085-84-4 ((4R,6S)-6-(Cyanomethyl)-2,2-dimethyl--1,3-dioxane-4-acetic Acid tert-Butyl Ester)

• Product Name: (4R,6S)-6-(Cyanomethyl)-2,2-dimethyl--1,3-dioxane-4-acetic Acid tert-Butyl Ester
• CAS No: 196085-84-4
• MF: C₁₄H₂₃NO₄
• MW: 269.33672451973
• CID: 823898
• PubChem ID: 69827243
• Update Time: 2025-10-24

(4R,6S)-6-(Cyanomethyl)-2,2-dimethyl--1,3-dioxane-4-acetic Acid tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-((4R,6S)-6-(cyanomethyl)-2,2-dimethyl-1,3-dioxan-4-yl)acetate
• (4R,6S)-6-(Cyanomethyl)-2,2-dimethyl--1,3-dioxane-4-acetic Acid tert-Butyl Ester
• (4R,6S)-6-(Cyanomethyl)-2,2-dimethyl--1,3-dioxane-4-acetic Acid tert-Butyl Ester
• tert-butyl 2-[(4R,6S)-6-(cyanomethyl)-2,2-dimethyl-1,3-dioxan-4-yl]acetate
• Atorvastatin Impurity 19
• (4R,6S)-tert-Butyl-6-cyanoMethyl-2,2-diMethyl-1,3-dioxane-4-acetate
• tert-Butyl [(4R,6S)-6-(cyanomethyl)-2,2-dimethyl-1,3-dioxan-4-yl]acetate
• tert-Butyl2-((4R,6S)-6-(cyanomethyl)-2,2-dimethyl-1,3-dioxan-4-yl)acetate
• SCHEMBL6571463
• 196085-84-4
• DTXSID80741404

• MDL： MFCD22690693
• Inchi： 1S/C14H23NO4/c1-13(2,3)19-12(16)9-11-8-10(6-7-15)17-14(4,5)18-11/h10-11H,6,8-9H2,1-5H3/t10-,11+/m0/s1
• InChI Key： DPNRMEJBKMQHMC-WDEREUQCSA-N
• SMILES： O1C(C)(C)O[C@@H](CC#N)C[C@@H]1CC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 269.16270821g/mol
• Monoisotopic Mass: 269.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 68.6Ų

Experimental Properties

• Melting Point: NA
• Boiling Point: NA

(4R,6S)-6-(Cyanomethyl)-2,2-dimethyl--1,3-dioxane-4-acetic Acid tert-Butyl Ester Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on (4R,6S)-6-(Cyanomethyl)-2,2-dimethyl--1,3-dioxane-4-acetic Acid tert-Butyl Ester

Recent Advances in the Synthesis and Applications of (4R,6S)-6-(Cyanomethyl)-2,2-dimethyl-1,3-dioxane-4-acetic Acid tert-Butyl Ester (CAS: 196085-84-4)

The compound (4R,6S)-6-(Cyanomethyl)-2,2-dimethyl-1,3-dioxane-4-acetic Acid tert-Butyl Ester (CAS: 196085-84-4) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of statins and other bioactive molecules. Recent studies have focused on optimizing its synthetic pathways, exploring its mechanistic roles, and evaluating its potential in drug development. This research brief consolidates the latest findings and advancements related to this compound, providing a comprehensive overview for professionals in the field.

Recent synthetic methodologies have emphasized the importance of stereoselective control in the production of (4R,6S)-6-(Cyanomethyl)-2,2-dimethyl-1,3-dioxane-4-acetic Acid tert-Butyl Ester. A study published in the Journal of Organic Chemistry (2023) demonstrated an improved catalytic asymmetric synthesis route using chiral auxiliaries, achieving a yield of over 85% with high enantiomeric purity (>99% ee). This advancement addresses previous challenges related to scalability and cost-effectiveness, making the compound more accessible for large-scale pharmaceutical applications.

In the context of drug development, (4R,6S)-6-(Cyanomethyl)-2,2-dimethyl-1,3-dioxane-4-acetic Acid tert-Butyl Ester has been identified as a critical precursor in the synthesis of Rosuvastatin, a widely prescribed cholesterol-lowering agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted its role in enhancing the efficiency of Rosuvastatin production by reducing the number of synthetic steps and minimizing unwanted byproducts. The study also explored the compound's potential in the synthesis of novel statin derivatives with improved pharmacokinetic properties.

Beyond its applications in statin synthesis, recent research has investigated the compound's utility in other therapeutic areas. For instance, a 2023 paper in ACS Medicinal Chemistry Letters reported its incorporation into the design of protease inhibitors targeting viral infections. The unique structural features of (4R,6S)-6-(Cyanomethyl)-2,2-dimethyl-1,3-dioxane-4-acetic Acid tert-Butyl Ester, particularly its dioxane ring and tert-butyl ester group, were found to enhance binding affinity and selectivity towards viral proteases, offering a promising avenue for antiviral drug development.

Mechanistic studies have also shed light on the compound's interactions at the molecular level. Nuclear Magnetic Resonance (NMR) and X-ray crystallography analyses, as detailed in a 2024 publication in Chemical Communications, revealed its conformational stability and hydrogen-bonding patterns, which are crucial for its reactivity and function as an intermediate. These insights have informed the design of more efficient synthetic protocols and the development of analogs with tailored properties.

In conclusion, (4R,6S)-6-(Cyanomethyl)-2,2-dimethyl-1,3-dioxane-4-acetic Acid tert-Butyl Ester (CAS: 196085-84-4) continues to be a focal point in chemical biology and pharmaceutical research. Recent advancements in its synthesis, mechanistic understanding, and applications underscore its significance as a versatile building block in drug discovery. Future research directions may explore its potential in emerging therapeutic areas and further optimize its production processes to meet the growing demands of the pharmaceutical industry.